Cas no 1185180-57-7 (Ethyl 2-Methyl-3-(2-nitrophenyl)propanoate)

• Product Name: Ethyl 2-Methyl-3-(2-nitrophenyl)propanoate
• CAS No: 1185180-57-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD27986820
• CID: 2083943
• Update Time: 2025-04-21

Ethyl 2-Methyl-3-(2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Methyl-3-(2-nitrophenyl)propanoate
• ethyl 2-(2-nitrobenzyl)propanoate
• 6697AJ
• TRA0045604
• SY029094
• Ethyl2-Methyl-3-(2-nitrophenyl)propanoate

• MDL： MFCD27986820
• Inchi： 1S/C12H15NO4/c1-3-17-12(14)9(2)8-10-6-4-5-7-11(10)13(15)16/h4-7,9H,3,8H2,1-2H3
• InChI Key： MMMUPDYQDIVXAM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 72.12000
• LogP: 2.85970